Cas no 1448056-78-7 (2-(2-methylphenyl)-N-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylacetamide)

• Product Name: 2-(2-methylphenyl)-N-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylacetamide
• CAS No: 1448056-78-7
• MF: C₁₅H₁₄N₆O
• MW: 294.3112616539
• CID: 6397556
• PubChem ID: 71805433
• Update Time: 2025-08-05

2-(2-methylphenyl)-N-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylphenyl)-N-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylacetamide
• 2-(2-METHYLPHENYL)-N-[6-(1,2,4-TRIAZOL-1-YL)PYRIMIDIN-4-YL]ACETAMIDE
• N-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-2-(o-tolyl)acetamide
• 2-(2-methylphenyl)-N-[6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl]acetamide
• AKOS024557874
• 1448056-78-7
• F6432-0164

• Inchi： 1S/C15H14N6O/c1-11-4-2-3-5-12(11)6-15(22)20-13-7-14(18-9-17-13)21-10-16-8-19-21/h2-5,7-10H,6H2,1H3,(H,17,18,20,22)
• InChI Key： GIWJMPJOQHJAFV-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=CC=1C)NC1C=C(N=CN=1)N1C=NC=N1

Computed Properties

• Exact Mass: 294.12290909g/mol
• Monoisotopic Mass: 294.12290909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 85.6Ų

Additional information on 2-(2-methylphenyl)-N-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylacetamide

Introduction to 2-(2-methylphenyl)-N-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylacetamide (CAS No. 1448056-78-7)

2-(2-methylphenyl)-N-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylacetamide, also known by its CAS number 1448056-78-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives and has been extensively studied for its biological activities, particularly in the context of antifungal and anticancer properties.

The chemical structure of 2-(2-methylphenyl)-N-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylacetamide is characterized by a pyrimidine core linked to a triazole ring and a substituted phenyl group. The presence of these functional groups imparts unique pharmacological properties to the molecule, making it a promising candidate for drug development.

Recent research has highlighted the antifungal activity of 2-(2-methylphenyl)-N-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylacetamide. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against various fungal strains, including Candida albicans and Aspergillus fumigatus. The mechanism of action involves the disruption of fungal cell membranes and inhibition of key enzymes involved in fungal metabolism.

In addition to its antifungal properties, 2-(2-methylphenyl)-N-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylacetamide has shown promising anticancer activity. Preclinical studies have indicated that this compound can selectively target cancer cells while sparing normal cells. The anticancer effects are attributed to its ability to induce apoptosis and inhibit cell proliferation. A study published in the European Journal of Medicinal Chemistry reported that 2-(2-methylphenyl)-N-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylacetamide effectively inhibited the growth of human breast cancer cells (MCF7) and colon cancer cells (HT29).

The pharmacokinetic properties of 2-(2-methylphenyl)-N-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylacetamide have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. The compound's low toxicity and high selectivity for target cells further enhance its potential as a safe and effective drug candidate.

The synthesis of 2-(2-methylphenyl)-N-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-y-lacetamide involves a multi-step process that includes the formation of the pyrimidine core and subsequent functionalization with the triazole and phenyl groups. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield and purity. One common approach involves the reaction of 6-chloropyrimidine with 1H-triazole followed by coupling with 2-acetyl-o-toluic acid.

The potential applications of 2-(2-methylphenyl)-N-6-(1H--triazol--y-lacetamide) extend beyond antifungal and anticancer therapies. Ongoing research is exploring its use in other therapeutic areas such as anti-inflammatory and neuroprotective treatments. Preliminary studies suggest that this compound may have anti-inflammatory properties by inhibiting pro-inflammatory cytokines and enzymes. Additionally, its neuroprotective effects are being investigated for potential use in neurodegenerative diseases.

In conclusion, 2-(2-methylphenyl)-N--triazol--y-lacetamide (CAS No. 1448056--7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in medicinal chemistry. Continued research into its mechanisms of action and clinical efficacy will be crucial in realizing its full potential as a novel therapeutic agent.